Cas no 124840-58-0 (methyl 2-(3-iodo-4-methoxyphenyl)acetate)

• Product Name: methyl 2-(3-iodo-4-methoxyphenyl)acetate
• CAS No: 124840-58-0
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 2126452
• PubChem ID: 44419910
• Update Time: 2025-04-21

methyl 2-(3-iodo-4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-iodo-4-methoxyphenyl)acetate
• (3-IODO-4-METHOXYPHENYL)ACETIC ACID METHYL ESTER
• DA-13618
• XPFGJRYNJUCBKC-UHFFFAOYSA-N
• Benzeneacetic acid, 3-iodo-4-methoxy-, methyl ester
• CHEMBL385179
• AKOS017561218
• 124840-58-0
• SCHEMBL5098708
• methyl (3-iodo-4-methoxyphenyl)acetate

• Inchi： 1S/C10H11IO3/c1-13-9-4-3-7(5-8(9)11)6-10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key： XPFGJRYNJUCBKC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CC(=O)OC)OC

Computed Properties

• Exact Mass: 305.97529Da
• Monoisotopic Mass: 305.97529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų